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Compound of Interest

1,1-Dimethylguanidine
Compound Name:
hydrochloride

Cat. No.: B146694

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This section provides fundamental identification and structural information for 1,1-
Dimethylguanidine hydrochloride.

Chemical Identity

Parameter Value Reference

1,1-Dimethylguanidine
Compound Name )
hydrochloride

N,N-Dimethylguanidine

hydrochloride, as-

Synonyms i o
Dimethylguanidine
hydrochloride

CAS Number 22583-29-5

Molecular Formula CsH10CIN3

Molecular Weight 123.59 g/mol
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Chemical Structure

The chemical structure of 1,1-Dimethylguanidine hydrochloride is presented below. The
positive charge is delocalized across the guanidinium group.

l=.Chemical Structure of 1,1-Dimethylguanidine

Physicochemical Properties

A summary of the key physicochemical properties of 1,1-Dimethylguanidine hydrochloride is
provided in the table below. These properties are crucial for its handling, formulation, and
application in experimental settings.

Property Value

Appearance White to off-white crystalline solid
Melting Point >300 °C (decomposes)

Solubility Soluble in water

pKa ~13.5 (of the conjugate acid)

Biological Activity and Pharmacological Data

1,1-Dimethylguanidine hydrochloride is recognized for its activity as an inhibitor of nitric
oxide synthases (NOS), enzymes pivotal in the production of the signaling molecule nitric oxide
(NO).

Nitric Oxide Synthase (NOS) Inhibition

1,1-Dimethylguanidine has been demonstrated to be a potent inhibitor of both the inducible
(INOS) and constitutive (cNOS) isoforms of nitric oxide synthase.[1] A comparative study has
shown that while it is a potent inhibitor of both isoforms, it is approximately 10-fold less potent
than aminoguanidine as an inhibitor of cytokine-induced nitric oxide formation.[1]
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. Potency Relative to
Target Activity . . ]
Aminoguanidine (for iNOS)

Inducible Nitric Oxide

_ Inhibitor ~10-fold less potent
Synthase (iNOS)

Constitutive Nitric Oxide

Potent Inhibitor Not specified
Synthase (cNOS)

Signaling Pathway Involvement

The primary signaling pathway affected by 1,1-Dimethylguanidine is the nitric oxide/cyclic
guanosine monophosphate (NO/cGMP) pathway. By inhibiting NOS, 1,1-Dimethylguanidine
reduces the synthesis of nitric oxide from L-arginine. Nitric oxide is a key activator of soluble
guanylate cyclase (sGC), which in turn catalyzes the formation of cGMP from GTP. Cyclic GMP
acts as a second messenger, activating protein kinase G (PKG) and modulating various
downstream cellular processes, including smooth muscle relaxation, neurotransmission, and
immune responses.
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Start Materials:
- Dimethylamine HCI
- Dicyandiamide
- Solvent

Reaction:
- Heat to 120-140 °C
- Stir for 3-5 hours

Cooling & Precipitation

Isolation:
- Vacuum Filtration
- Ethanol Wash

Purification:
- Recrystallize from Ethanol

Final Product:
- Collect Crystals
- Wash with Ether
- Dry under Vacuum

1,1-Dimethylguanidine HCI
(White Crystalline Solid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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